Cas no 2172248-90-5 (4-ethoxy-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-ethoxy-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172248-90-5
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5877453
• PubChem ID: 165581056
• Update Time: 2025-06-10

4-ethoxy-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid
• 4-ethoxy-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}pyrrolidine-3-carboxylic acid
• EN300-1528894
• 2172248-90-5

• Inchi： 1S/C26H30N2O7/c1-2-34-23-14-28(13-21(23)25(30)31)24(29)16-33-12-11-27-26(32)35-15-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-10,21-23H,2,11-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： GAGXEXNZPNJJPG-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on 4-ethoxy-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-ethoxy-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid (CAS No. 2172248-90-5)

The compound 4-ethoxy-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid (CAS No. 2172248-90-5) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 9H-fluoren-9-yl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it a preferred choice for researchers.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in drug discovery and personalized medicine. This compound, with its pyrrolidine-3-carboxylic acid backbone, plays a pivotal role in the development of novel peptide drugs. Its ethoxy and ethoxyacetyl functionalities further enhance its versatility, allowing for precise modifications to optimize pharmacokinetic properties. Researchers frequently search for terms like "Fmoc-protected amino acids" and "peptide coupling reagents", highlighting the relevance of this compound in contemporary scientific inquiries.

The synthesis of 4-ethoxy-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid involves meticulous steps to ensure high purity and yield. Its CAS No. 2172248-90-5 serves as a unique identifier in chemical databases, facilitating accurate sourcing and regulatory compliance. Given the growing interest in green chemistry and sustainable practices, this compound's efficient synthesis routes are also a topic of discussion among chemists aiming to minimize environmental impact.

From an analytical perspective, the compound's structural complexity necessitates advanced characterization techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for verifying the integrity of the Fmoc group and the overall molecular architecture. The compound's solubility profile, often a point of inquiry in online forums, is influenced by its polar carboxylic acid and hydrophobic fluorenyl components, making it suitable for diverse solvent systems.

In the context of drug delivery systems, the pyrrolidine ring in this compound offers conformational rigidity, which can enhance binding affinity to biological targets. This attribute aligns with the increasing focus on structure-activity relationships (SAR) in medicinal chemistry. Additionally, the compound's compatibility with automated peptide synthesizers underscores its utility in high-throughput screening environments, a hot topic in biotechnology and pharmaceutical manufacturing.

As the scientific community continues to explore next-generation therapeutics, compounds like 4-ethoxy-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid will remain indispensable. Its role in enabling the synthesis of complex peptides—such as those targeting G-protein-coupled receptors (GPCRs)—further cements its importance. For researchers seeking reliable building blocks for peptide synthesis, this compound represents a cornerstone of innovation.